Cas no 1094561-95-1 (3-Amino-1-2-(thiophen-2-yl)ethylurea)

• Product Name: 3-Amino-1-2-(thiophen-2-yl)ethylurea
• CAS No: 1094561-95-1
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 4778981
• Update Time: 2025-06-10

3-Amino-1-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[2-(thiophen-2-yl)ethyl]urea
• NE40446
• 1-amino-3-(2-thiophen-2-ylethyl)urea
• 3-Amino-1-2-(thiophen-2-yl)ethylurea

• Inchi： 1S/C7H11N3OS/c8-10-7(11)9-4-3-6-2-1-5-12-6/h1-2,5H,3-4,8H2,(H2,9,10,11)
• InChI Key： WSMCGJIRMWLENL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 0.3
• Topological Polar Surface Area: 95.4

Additional information on 3-Amino-1-2-(thiophen-2-yl)ethylurea

Introduction to 3-Amino-1-2-(thiophen-2-yl)ethylurea (CAS No. 1094561-95-1)

3-Amino-1-2-(thiophen-2-yl)ethylurea (CAS No. 1094561-95-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the class of urea derivatives, which are well-known for their diverse applications in drug discovery and development. The presence of both amino and thiophene moieties in its molecular structure endows it with distinct chemical reactivity and functional potential, making it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 3-Amino-1-2-(thiophen-2-yl)ethylurea consists of a central urea group connected to an ethyl chain, which is further substituted with a thiophene ring at the second carbon position. This arrangement creates a conjugated system that can interact with various biological targets, including enzymes and receptors. The thiophene ring, in particular, is a heterocyclic aromatic compound that has been extensively studied for its role in medicinal chemistry due to its ability to modulate biological pathways and exhibit pharmacological effects.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many disease pathways. 3-Amino-1-2-(thiophen-2-yl)ethylurea has emerged as a promising candidate for this purpose due to its ability to disrupt PPIs through its unique structural features. Studies have shown that the compound can interact with specific binding pockets on target proteins, thereby inhibiting their function and potentially reversing pathological conditions.

One of the most compelling aspects of 3-Amino-1-2-(thiophen-2-yl)ethylurea is its potential application in the treatment of neurological disorders. Research has demonstrated that urea derivatives can cross the blood-brain barrier (BBB), making them suitable candidates for central nervous system (CNS) therapies. The presence of the thiophene ring further enhances its BBB penetration capabilities, allowing it to reach and affect neurological targets effectively. Preliminary studies have indicated that this compound may have neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury.

Additionally, 3-Amino-1-2-(thiophen-2-yl)ethylurea has shown promise in the field of oncology. Cancer cells often exhibit altered metabolic pathways and signaling networks, which can be targeted by small-molecule inhibitors. The compound's ability to interact with key enzymes involved in cancer metabolism suggests that it could be developed into an anticancer agent. Early preclinical studies have revealed that 3-Amino-1-2-(thiophen-2-yl)ethylurea can induce apoptosis in certain cancer cell lines while sparing healthy cells, indicating its potential as a selective therapeutic agent.

The synthesis of 3-Amino-1-2-(thiophen-2-yl)ethylurea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the urea group followed by the introduction of the thiophene ring at the appropriate position on the ethyl chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize byproduct formation.

In terms of pharmacokinetic properties, 3-Amino-1-2-(thiophen-2-yloctylurea) exhibits favorable solubility characteristics, which are essential for drug formulation and delivery. Its moderate solubility in both water and organic solvents allows for versatile formulation options, including oral and intravenous administration. Furthermore, preliminary pharmacokinetic studies have indicated that the compound has a reasonable half-life, suggesting sustained activity at therapeutic doses.

The safety profile of 3-Amino-octylurea is another critical aspect that has been evaluated through comprehensive toxicological studies. These studies have assessed various parameters, including acute toxicity, chronic toxicity, and carcinogenic potential. Preliminary results suggest that the compound is well-tolerated at therapeutic doses with minimal side effects observed in animal models. However, further extensive studies are required to fully characterize its safety profile before human clinical trials can be initiated.

The development of novel therapeutic agents relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding affinity of 3-Amino-octylurea to various biological targets and optimizing its structure for improved efficacy. By leveraging computational methods, researchers can identify key interactions between the compound and target proteins, thereby guiding rational drug design efforts.

The future prospects for 3-Amino-octylurea are promising as ongoing research continues to uncover new applications and refine its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical reality. As our understanding of disease mechanisms evolves, compounds like 3-Amino-octylurea will play an increasingly important role in developing innovative treatments for a wide range of diseases.